Cas no 89942-31-4 (Ethanone, 1-(2-hydroxy-3-iodophenyl)-)

• Product Name: Ethanone, 1-(2-hydroxy-3-iodophenyl)-
• CAS No: 89942-31-4
• MF: C₈H₇IO₂
• MW: 262.044454813004
• CID: 1949011
• PubChem ID: 19606310
• Update Time: 2025-04-21

Ethanone, 1-(2-hydroxy-3-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-hydroxy-3-iodophenyl)-
• 1-(2-HYDROXY-3-IODOPHENYL)ETHANONE
• 1-(2-Hydroxy-3-iodophenyl)ethan-1-one
• DTXSID10599016
• 89942-31-4
• PTPNOHHWWIGMJD-UHFFFAOYSA-N
• 2'-Hydroxy-3'-iodoacetophenone
• SCHEMBL6061552

• Inchi： 1S/C8H7IO2/c1-5(10)6-3-2-4-7(9)8(6)11/h2-4,11H,1H3
• InChI Key： PTPNOHHWWIGMJD-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(C)=O)=C1O

Computed Properties

• Exact Mass: 261.94908Da
• Monoisotopic Mass: 261.94908Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų